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Compound of Interest

Compound Name: 4-Morpholinocyclohexanone

CAS No.: 139025-93-7

Cat. No.: B591797

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Morpholinocyclohexanone, a

heterocyclic organic compound. While a detailed historical account of its specific discovery is

not prominent in publicly available scientific literature, this document outlines a plausible and

scientifically sound synthesis route, detailed experimental protocols, and expected analytical

data. The content is designed to serve as a valuable resource for researchers in organic

synthesis, medicinal chemistry, and drug development who may utilize this or structurally

related compounds as intermediates or building blocks. All quantitative data is presented in

tabular format for clarity, and key processes are visualized using logical diagrams.

Introduction and Historical Context
4-Morpholinocyclohexanone, identified by the CAS number 139025-93-7, is a disubstituted

cyclohexanone derivative featuring a morpholine moiety at the 4-position. Despite its
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availability from various chemical suppliers, a seminal publication detailing its initial discovery

and synthesis could not be identified through extensive literature and patent searches. Its

emergence is likely rooted in broader synthetic chemistry efforts, where it was probably first

synthesized as an intermediate or an analog in a larger series of compounds, rather than being

the primary focus of a dedicated study. The lack of a prominent discovery narrative suggests its

role as a building block in more complex molecular architectures rather than a compound with

significant standalone biological or material properties that would warrant a detailed historical

record.

Physicochemical Properties
The key physicochemical properties of 4-Morpholinocyclohexanone are summarized in the

table below. These values are critical for its handling, purification, and use in subsequent

chemical reactions.

Property Value

CAS Number 139025-93-7

Molecular Formula C₁₀H₁₇NO₂

Molecular Weight 183.25 g/mol

Appearance Solid (predicted)

Purity Typically ≥95%

Proposed Synthesis Pathway
A logical and efficient method for the synthesis of 4-Morpholinocyclohexanone is the

reductive amination of 1,4-cyclohexanedione with morpholine. This reaction proceeds through

the formation of an enamine or iminium ion intermediate, which is then reduced in situ to the

desired secondary amine.
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Reactants

Reaction Product
1,4-Cyclohexanedione

Reductive Amination
(e.g., NaBH(OAc)₃, solvent)

Morpholine

4-Morpholinocyclohexanone

Reduction of
Intermediate

Click to download full resolution via product page

Proposed synthesis of 4-Morpholinocyclohexanone.

Detailed Experimental Protocol: Reductive
Amination
This section provides a detailed, hypothetical protocol for the synthesis of 4-
Morpholinocyclohexanone based on standard reductive amination procedures.

Materials:

1,4-Cyclohexanedione (1.0 eq)

Morpholine (1.1 eq)

Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask
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Magnetic stirrer

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add 1,4-cyclohexanedione (1.0 eq) and anhydrous dichloromethane. Stir the mixture

until the solid is fully dissolved.

Addition of Amine: Add morpholine (1.1 eq) to the solution at room temperature. Stir the

mixture for 30 minutes.

Reductant Addition: Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

The reaction is typically exothermic; maintain the temperature below 30 °C using a water

bath if necessary.

Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor

the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Workup: Upon completion, quench the reaction by the slow addition of saturated aqueous

sodium bicarbonate solution. Stir vigorously for 30 minutes until gas evolution ceases.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract

the aqueous layer twice with dichloromethane.

Washing and Drying: Combine the organic layers and wash with brine. Dry the combined

organic phase over anhydrous magnesium sulfate.

Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure

using a rotary evaporator. Purify the crude product by flash column chromatography on silica
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gel, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to

afford 4-Morpholinocyclohexanone.

Characterization Data (Expected)
The following tables summarize the expected spectroscopic data for 4-
Morpholinocyclohexanone based on its chemical structure.

Table 1: Expected ¹H NMR Spectral Data (CDCl₃, 400 MHz)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~3.70 t 4H -O-CH₂-CH₂-N-

~2.70 - 2.50 m 5H
-N-CH₂-CH₂-O- and

N-CH-

~2.40 - 2.20 m 4H -C(=O)-CH₂-

~2.00 - 1.80 m 4H -CH-CH₂-

Table 2: Expected ¹³C NMR Spectral Data (CDCl₃, 100 MHz)

Chemical Shift (δ, ppm) Assignment

~209 C=O

~67 -O-CH₂-

~60 N-CH-

~50 -N-CH₂-

~38 -C(=O)-CH₂-

~28 -CH-CH₂-

Table 3: Expected IR Spectral Data
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Wavenumber (cm⁻¹) Intensity Assignment

~2950 - 2800 Strong C-H stretching (aliphatic)

~1715 Strong C=O stretching (ketone)

~1115 Strong C-O-C stretching (ether)

Table 4: Expected Mass Spectrometry Data

Technique Ion m/z

ESI-MS [M+H]⁺ 184.1332

Experimental and Analytical Workflow
The general workflow for the synthesis and characterization of 4-Morpholinocyclohexanone
is depicted below.
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Synthesis

Analysis

Prepare Reactants
(1,4-Cyclohexanedione, Morpholine)

Perform Reductive Amination

Quench and Extract

Column Chromatography

Assess Purity (TLC, LC-MS)

Structural Elucidation
(NMR, IR, MS)

Data Archiving
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General workflow for synthesis and analysis.

Conclusion
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4-Morpholinocyclohexanone is a readily accessible chemical intermediate. While its specific

history is not well-documented, its synthesis can be reliably achieved through standard organic

chemistry methods such as reductive amination. This guide provides the necessary theoretical

and practical information for its preparation and characterization, serving as a foundational

resource for researchers incorporating this molecule into their synthetic endeavors. The

provided protocols and expected data will aid in the successful synthesis and verification of this

compound in a laboratory setting.

To cite this document: BenchChem. [An In-depth Technical Guide to 4-
Morpholinocyclohexanone: Synthesis, Properties, and Characterization]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b591797/docs#an-
in-depth-technical-guide-to-4-morpholinocyclohexanone-synthesis-properties-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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